BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal of Epoxy Resin: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Epoxy resin

Cat. No.: B1583137

Essential guidelines for the safe handling and disposal of epoxy resin systems in research and
development settings.

Epoxy resins are versatile polymers widely used in laboratories for applications ranging from
embedding and encapsulating to adhesives and coatings. While cured epoxy is chemically
inert, the unreacted resin and hardener components are considered hazardous materials.[1][2]
Proper management and disposal of epoxy waste are crucial to ensure laboratory safety and
environmental compliance.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal procedures for epoxy resin, aligning
with the principles of laboratory safety and chemical handling.

Hazardous Waste Profile of Uncured Epoxy Resin

Uncured epoxy resin and its hardener components are classified as hazardous waste under
the Resource Conservation and Recovery Act (RCRA). The specific hazardous characteristics
are primarily ignitability and corrosivity. Safety Data Sheets (SDS) for various epoxy products
provide crucial information on their hazardous components.
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Typical
Hazardous Example .
Concentrati RCRA OSHA PEL ACGIH TLV
Component Hazardous
on Range Waste Code (TWA) (TWA)
Category Component
(% wiw)
Bisphenol A
) ) ] D001 Not Not
Epoxy Resin diglycidyl S ) )
>50%][3][4] (Ignitability) Established[7  Established[7
Monomers ether 5176] ] |
(BADGE)
Hardeners 2-Piperazin- D002
_ o Not Not
(Amine- 1- 10-30%[9] (Corrosivity) ] )
) Established Established
based) ylethylamine [5][6]
D002
Hardeners o Not Not
] Nonylphenol 10-30%[9] (Corrosivity) ) )
(Phenolic) Established Established
[51[6]
D002
Hardeners ] o
) Phenol Varies (Corrosivity) 5 ppm[10] 5 ppm[10]
(Phenolic)
[51[6]
. D001
Reactive o
] Styrene <12.5% (Ignitability) 100 ppm 20 ppm
Diluents
[51[6]
D001
Solvents Toluene Varies (Ignitability) 200 ppm 20 ppm

[5]L6]

Note: The concentrations and specific components can vary significantly between different

epoxy resin products. Always refer to the specific Safety Data Sheet (SDS) for the product in

use. PELs (Permissible Exposure Limits) and TLVs (Threshold Limit Values) are for airborne

exposure.

Disposal Procedures for Epoxy Resin Waste

The primary principle for epoxy resin disposal is to convert the hazardous liquid components

into a non-hazardous, inert solid through complete curing.[11][12]
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Unused and Uncured Epoxy Resin

Unused or partially cured epoxy resin must be treated as hazardous waste.[1] It is crucial to
never pour liquid or partially cured resin down drains or dispose of it with regular household
waste.[13] Doing so can cause environmental damage and may be a regulatory violation.[14]

For disposal of liquid resin, you have two primary options:

o Chemical Waste Stream: Collect uncured resin and hardener in a designated, properly
labeled hazardous waste container for collection by your institution's environmental health
and safety (EHS) department.

o Curing for Disposal: Small amounts of leftover resin and hardener can be intentionally mixed
and allowed to cure completely. Once fully hardened, the solid, inert plastic is no longer
considered hazardous and can be disposed of in the regular solid waste stream.[2][12]

Cured Epoxy Resin

Fully cured epoxy resin is considered an inert solid and is not classified as hazardous waste.
[1][2] This solid material can be disposed of with regular laboratory or municipal solid waste.

Contaminated Materials

Materials contaminated with uncured epoxy resin, such as gloves, paper towels, and
disposable mixing containers, should also be treated as hazardous waste. Whenever possible,
allow the resin on these items to cure completely before disposal.[13] Exposing these materials
to sunlight or a UV lamp can facilitate curing.[13] Once the resin is fully hardened, the items
can be disposed of as non-hazardous solid waste.

Empty Containers

Empty epoxy resin and hardener containers should be managed to minimize residual liquid. A
container is generally considered "RCRA empty" if no more than 3% by weight of the total
capacity of the container remains.[11] Once rendered "RCRA empty," the containers can
typically be disposed of as non-hazardous solid waste.
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Experimental Protocol: Laboratory-Scale Curing of
Waste Epoxy Resin for Disposal

This protocol outlines the steps for safely curing small quantities of leftover epoxy resin and
hardener in a laboratory setting to render them non-hazardous for disposal.

Materials:

Leftover epoxy resin (Part A)

o Leftover epoxy hardener (Part B)

o Disposable mixing container (e.g., polypropylene cup)

» Disposable stirring stick

e Chemical fume hood

e Personal Protective Equipment (PPE): safety glasses, nitrile gloves, lab coat
o Designated waste container for cured epoxy

Procedure:

Don Personal Protective Equipment (PPE): Put on safety glasses, nitrile gloves, and a lab
coat.

e Work in a Ventilated Area: Perform all steps inside a certified chemical fume hood to avoid
inhalation of any vapors.

e Measure and Combine: Carefully measure and pour the remaining epoxy resin (Part A) and
hardener (Part B) into the disposable mixing container. It is crucial to maintain the correct
mix ratio as specified by the manufacturer to ensure complete curing.

e Thorough Mixing: Using the disposable stirring stick, mix the two components thoroughly for
the time specified in the product's instructions. Scrape the sides and bottom of the container
to ensure all material is incorporated.
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o Curing Process: Place the mixing container with the reacting epoxy in a designated, safe,
and well-ventilated area within the fume hood. Be aware that the curing reaction is
exothermic and can generate significant heat, especially with larger quantities.[15] Do not
leave large volumes of curing epoxy unattended.

« Verification of Curing: Allow the epoxy to cure completely. This may take 24 hours or longer,
depending on the specific product and ambient temperature.[1] The cured material should be
a hard, inert solid that is not sticky to the touch.

¢ Disposal: Once fully cured and cooled, the solid epoxy block and the disposable mixing
container can be disposed of in the regular solid waste stream.

Logical Workflow for Epoxy Resin Disposal

The following diagram illustrates the decision-making process for the proper disposal of epoxy
resin waste in a laboratory setting.
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Caption: Decision workflow for proper epoxy resin disposal.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of epoxy resin waste, protecting both themselves and the environment. Always
consult your institution's specific waste disposal guidelines and the Safety Data Sheet for the
products you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583137#epoxy-resin-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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